Cas no 1251590-33-6 (4-[(2-ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide)

• Product Name: 4-[(2-ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• CAS No: 1251590-33-6
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 5396748
• Update Time: 2025-05-23

4-[(2-ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxyanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• 4-[(2-ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H26N4O2/c1-5-26(6-2)22(27)17-14-23-21-16(13-12-15(4)24-21)20(17)25-18-10-8-9-11-19(18)28-7-3/h8-14H,5-7H2,1-4H3,(H,23,24,25)
• InChI Key： MQMFFYXVXPNPBP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=CC=C2OCC)=C(C(N(CC)CC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-[(2-ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

4-[(2-Ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide: A Comprehensive Overview

The compound 4-[(2-Ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide, identified by the CAS registry number CAS No. 1251590-33-6, represents a significant advancement in the field of organic chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's structure is characterized by a naphthyridine ring system, which is a fused bicyclic structure consisting of a benzene ring and a pyridine ring. This core structure is further modified with substituents that enhance its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and material science. The presence of the ethoxyphenyl group at the 4-position and the diethylamino group at the 3-position introduces significant electronic and steric effects, which can be exploited for tuning the compound's pharmacokinetic properties. Additionally, the methyl group at position 7 contributes to the molecule's hydrophobicity, potentially influencing its solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Researchers have explored its role in inhibiting specific enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them valuable leads for anti-cancer drug development. The ability to modulate these targets with high specificity underscores the compound's potential in therapeutic interventions.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The naphthyridine core exhibits interesting electronic properties, which make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the precise control of substituents on the naphthyridine ring, allowing for tailored electronic characteristics that can be optimized for specific applications.

The synthesis of 4-[(2-Ethoxyphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic techniques. Key steps include the formation of the naphthyridine ring through cyclization reactions and subsequent functionalization with the desired substituents. The use of protecting groups and selective deprotection strategies ensures high yields and purity during the synthesis process.

From an environmental standpoint, researchers have also evaluated the compound's biodegradability and eco-toxicological profile. Initial findings suggest that under controlled conditions, the compound exhibits moderate biodegradation rates, which aligns with current regulatory standards for chemical safety. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 1251590-33-based compounds like 4-(Ethoxyphenyl)-substituted naphthyridines represent a frontier area of research with diverse applications across multiple disciplines. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in advancing both therapeutic development and materials innovation.